Cas no 509-17-1 (ajacine)
ajacine structure
Product Name:ajacine
CAS No:509-17-1
Molecular Formula:C34H48N2O9
Molecular Weight:628.75292
CID:1999696
PubChem ID:101667972
ajacine Properties
Names and Identifiers
-
- ajacine
- AJACINE [MI]
- Q27279213
- N-(Acetylanthraniloyl)lycoctonine
- Pontaconitine A
- [(1S,2R,3R,4S,5R,6S,8R,9S,10S,13S,16S,17R,18S)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl]methyl 2-acetamidobenzoate
- UNII-GP3SE3H2BB
- 509-17-1
- NS00094359
- N-ACETYLANTHRANILIC ACID ESTER
- Aconitane-7,8-diol, 4-(((2-(acetylamino)benzoyl)oxy)methyl)-20-ethyl-1,6,14,16-tetramethoxy-, (1alpha,6beta,14alpha,16eta)-
- ACONITANE-7,8-DIOL, 4-(((2-(ACETYLAMINO)BENZOYL)OXY)METHYL)-20-ETHYL-1,6,14,16-TETRAMETHOXY-, (1.ALPHA.,6.BETA.,14.ALPHA.,16.BETA.)-
- GP3SE3H2BB
- N-(2-((((1R,2R,3R,4S,5R,6S,8R,9R,10R,13R,16S,17R,18S)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo(7.7.2.1,.0,.0,.0,)nonadecan-13-yl)methoxy)carbonyl)phenyl)ethanimidate
- N-[2-({[(1R,2R,3R,4S,5R,6S,8R,9R,10R,13R,16S,17R,18S)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.1,.0,.0,.0,]nonadecan-13-yl]methoxy}carbonyl)phenyl]ethanimidate
- ACONITANE-7,8-DIOL, 4-(((2-(ACETYLAMINO)BENZOYL)OXY)METHYL)-20-ETHYL-1,6,14,16-TETRAMETHOXY-, (1ALPHA,6BETA,14ALPHA,16BETA)-
- ((1S,2R,3R,4S,5R,6S,8R,9S,10S,13S,16S,17R,18S)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo(7.7.2.12,5.01,10.03,8.013,17)nonadecan-13-yl)methyl 2-acetamidobenzoate
- Ajacine
-
- InChIKey： NUXFDCYXMLVOFU-AYBRVATOSA-N
- Inchi： InChI=1S/C34H48N2O9/c1-7-36-16-31(17-45-29(38)19-10-8-9-11-22(19)35-18(2)37)13-12-24(42-4)33-21-14-20-23(41-3)15-32(39,25(21)26(20)43-5)34(40,30(33)36)28(44-6)27(31)33/h8-11,20-21,23-28,30,39-40H,7,12-17H2,1-6H3,(H,35,37)/t20-,21-,23+,24+,25-,26+,27-,28+,30+,31+,32-,33+,34-/m1/s1
- SMILES： CCN1CC2(CCC(C34C2C(C(C31)(C5(CC(C6CC4C5C6OC)OC)O)O)OC)OC)COC(=O)C7=CC=CC=C7NC(=O)C
Computed Properties
- Exact Mass: 628.33598111g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Rotatable Bond Count: 10
- Monoisotopic Mass: 628.33598111g/mol
- Heavy Atom Count: 45
- Complexity: 1190
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 13
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 136Ų
Experimental Properties
- Melting Point: 154°
- Color/Form: Powder
- Specific Rotation: D22 +49.5° (c = 2 in abs alcohol); D16 +53° (c = 0.66 in chloroform)
ajacine Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN6075-5 mg |
Ajacine |
509-17-1 | 98% | 5mg |
￥ 3,940 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A97770-5 mg |
ajacine |
509-17-1 | 5mg |
¥5600.0 | 2021-09-10 |
ajacine Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:509-17-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
ajacine Related Literature
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Tianpeng Yin,Le Cai,Zhongtao Ding RSC Adv. 2020 10 35072
-
John A. Goodson J. Chem. Soc. 1945 245
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John A. Goodson J. Chem. Soc. 1944 108
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4. Rhodium(III)-mediated oxime–nitrile coupling giving chelated iminoacylated species??Vadim Yu. Kukushkin,Igor V. Ilichev,Gabriele Wagner,Jo?o J. R. Fraústo da Silva,Armando J. L. Pombeiro J. Chem. Soc. Dalton Trans. 1999 3047
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5. Crystal and molecular structures of cis- and trans-dichlorobispyridine-platinum(II)Paolo Colamarino,Pier Luigi Orioli J. Chem. Soc. Dalton Trans. 1975 1656
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6. A reinterpretation of the crystal structures of the p-, m-, and o-xylene and carbon disulphide clathrates of tetrakis(4-ethylpyridine)di-isothiocyanato-nickel(II)Madeleine H. Moore,Luigi R. Nassimbeni,Margaret L. Niven J. Chem. Soc. Dalton Trans. 1990 369
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M. S. Yunusov Nat. Prod. Rep. 1993 10 471
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8. NotesL. Hartman,R. N. Haszeldine,R. C. Cookson,J. E. Page,M. E. Trevett,E. P. Hart,C. R. Ricketts,J. C. McGowan,K. Schofield,J. S. Little,W. I. Taylor,B. R. Thomas,R. M. Evans,A. B. A. Jansen,M. Ward,G. A. Welch,A. R. Katritzky,C. L. Leese,H. N. Rydon,P. Arnall,J. W. Cook,J. D. Loudon,R. K. Razdan J. Chem. Soc. 1954 4024
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Feng-Peng Wang,Qiao-Hong Chen,Xiao-Yu Liu Nat. Prod. Rep. 2010 27 529
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10. Structural aspects of the protonation of small cages. Preparation of the new aza-cage 12,17-dimethyl-1,9,12,17-tetra-azabicyclo[7.5.5]nonadecane (L). Thermodynamic studies on solution equilibria. Crystal structures of [H2L][CoCl4] and [H2L1][CoCl4] saltsAndrea Bencini,Antonio Bianchi,Angela Borselli,Mario Ciampolini,Mauro Micheloni,Paola Paoli,Barbara Valtancoli,Paolo Dapporto,Enrique Garcia-Espa?a,Jose Antonio Ramirez J. Chem. Soc. Perkin Trans. 2 1990 209
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(CAS:509-17-1)Ajacine
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